Cas no 1788770-23-9 (4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide)

• Product Name: 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide
• CAS No: 1788770-23-9
• MF: C₂₁H₂₀N₄O
• MW: 344.409704208374
• CID: 5405076
• Update Time: 2025-10-28

4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)-4-pyrrol-1-ylbenzamide
• 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide

• Inchi： 1S/C21H20N4O/c26-21(18-6-8-19(9-7-18)24-13-1-2-14-24)23-12-4-15-25-16-10-17-5-3-11-22-20(17)25/h1-3,5-11,13-14,16H,4,12,15H2,(H,23,26)
• InChI Key： NOLIQICBSFFYOJ-UHFFFAOYSA-N
• SMILES： C(NCCCN1C2=NC=CC=C2C=C1)(=O)C1=CC=C(N2C=CC=C2)C=C1

Additional information on 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide

Introduction to 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide (CAS No. 1788770-23-9) and Its Emerging Applications in Chemical Biology

4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide, identified by its CAS number 1788770-23-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds characterized by the presence of fused rings, which often endows them with unique biological activities. The intricate architecture of 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide makes it a promising candidate for further investigation in drug discovery and therapeutic development.

The compound features a benzamide core linked to a propyl chain, which is further substituted with a pyrrole ring and a pyrrolo[2,3-b]pyridine moiety. This arrangement creates multiple potential binding sites for interaction with biological targets, including proteins and enzymes. The presence of these nitrogen-containing heterocycles not only contributes to the molecule's solubility and bioavailability but also enhances its ability to modulate biological pathways. Such structural features are particularly relevant in the context of developing small-molecule inhibitors or agonists for therapeutic applications.

In recent years, there has been growing interest in the development of molecules that can modulate neuropeptide signaling pathways, which are implicated in various neurological and metabolic disorders. The pyrrolo[2,3-b]pyridine scaffold, a key component of 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide, has been extensively studied for its potential to interact with transmembrane receptors and intracellular signaling proteins. This scaffold is known to exhibit high affinity for certain G protein-coupled receptors (GPCRs) and ion channels, making it a valuable scaffold for designing novel pharmacological agents.

One of the most compelling aspects of 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide is its potential as a tool compound for investigating the role of neuropeptides in disease pathogenesis. Neuropeptides such as substance P and vasoactive intestinal peptide (VIP) have been implicated in conditions ranging from chronic pain to gastrointestinal disorders. By designing molecules that can selectively modulate the activity of these neuropeptides, researchers hope to develop treatments that target the underlying mechanisms of these diseases.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been particularly useful in identifying molecules like 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide that exhibit high binding affinity for specific biological targets. These computational methods have accelerated the drug discovery process by allowing researchers to predict the biological behavior of compounds before they are synthesized and tested experimentally.

The synthesis of 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires multi-step synthetic routes that often involve advanced techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions. Despite these challenges, the synthesis of this compound has been achieved with high yield and purity using state-of-the-art synthetic methodologies.

Once synthesized, 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based functional assays. The results from these studies can provide valuable insights into the potential therapeutic applications of this compound. For instance, if it is found to inhibit an enzyme involved in pain signaling or modulate a receptor involved in neurotransmission, it could be developed into a novel drug candidate.

The development of novel therapeutic agents relies heavily on understanding the structure-function relationships of biologically active molecules. The case of 4-(1H-pyrrol-1-yl)-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)benzamide exemplifies how structural complexity can be leveraged to create molecules with unique biological properties. By studying this compound in detail, researchers can gain insights into how specific structural features contribute to biological activity and how these features can be modified to improve potency or selectivity.

In conclusion,4-(1H-pyrrol-1-yll)-N-(3-{l-H-pyrrulo[l23b]pyridin-l-yll propyI benzamide (CAS No 1788770239 ) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research Its unique architecture makes it a promising candidate for further investigation as a tool compound or lead molecule for drug discovery Efforts to synthesize analyze and evaluate this compound highlight the ongoing advancements in synthetic chemistry computational biology and biochemical assay development which are essential for translating basic research into therapeutic applications